2-((4-fluorophenyl)thio)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-fluorophenyl)thio)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, FTTPMA. FTTPMA is a type of thioacetamide, which is a compound that contains a sulfur atom bonded to a carbonyl group. Thioacetamides are known to have a variety of biological activities, including anti-inflammatory and anti-cancer properties.
Scientific Research Applications
Thrombin Inhibition
Compounds such as 2-(2-Chloro-6-fluorophenyl)acetamides, with specific substituents, have been identified as potent thrombin inhibitors. These inhibitors are crucial for understanding thrombosis and developing anticoagulant therapies. The study by Lee et al. (2007) highlights the significance of heteroaryl and fluorophenyl groups in enhancing the potency of thrombin inhibitors, suggesting potential research applications in anticoagulant drug development Lee et al., 2007.
Anticancer Activity
Research on fluoro-substituted compounds like 6-Fluorobenzo[b]pyran-4-one and its derivatives has shown anticancer activity against lung, breast, and CNS cancer cell lines. This indicates the potential of structurally similar compounds for investigation in cancer therapy. Hammam et al. (2005) provide evidence of the anticancer efficacy of fluoro-substituted compounds, which could guide further research into similar compounds for therapeutic applications Hammam et al., 2005.
Src Kinase Inhibition and Anticancer Activities
Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. The study by Fallah-Tafti et al. (2011) explores the structure-activity relationship of these compounds, showing promise for further investigation into similar molecules for cancer treatment and understanding the role of Src kinase in tumorigenesis Fallah-Tafti et al., 2011.
PI3K/mTOR Dual Inhibition
Compounds like N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide have been studied for their potent and efficacious inhibition of PI3Kα and mTOR in vitro and in vivo. Stec et al. (2011) discuss modifications to improve metabolic stability, relevant for research into cancer therapies and the molecular mechanisms of PI3K/mTOR signaling pathways Stec et al., 2011.
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2OS2/c19-15-1-3-16(4-2-15)24-12-18(22)21-10-13-5-7-20-17(9-13)14-6-8-23-11-14/h1-9,11H,10,12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAFJJCVKMWLCTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)SCC(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.